Cas no 1275043-61-2 (methyl 4-(2-phenoxyethyl)aminobutanoate)

• Product Name: methyl 4-(2-phenoxyethyl)aminobutanoate
• CAS No: 1275043-61-2
• MF: C₁₃H₁₉NO₃
• MW: 237.294863939285
• CID: 6014174
• PubChem ID: 54939975
• Update Time: 2025-10-28

methyl 4-(2-phenoxyethyl)aminobutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-phenoxyethyl)aminobutanoate
• EN300-1070861
• methyl 4-[(2-phenoxyethyl)amino]butanoate
• 1275043-61-2
• AKOS005941224

• Inchi： 1S/C13H19NO3/c1-16-13(15)8-5-9-14-10-11-17-12-6-3-2-4-7-12/h2-4,6-7,14H,5,8-11H2,1H3
• InChI Key： YVQURWMUKHEGGR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)CCNCCCC(=O)OC

Computed Properties

• Exact Mass: 237.13649347g/mol
• Monoisotopic Mass: 237.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 4-(2-phenoxyethyl)aminobutanoate

Methyl 4-(2-Phenoxyethyl)Aminobutanoate: A Comprehensive Overview

Methyl 4-(2-phenoxyethyl)aminobutanoate, identified by the CAS number 1275043-61-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of amino acids, specifically designed to explore its potential applications in drug development and agricultural chemicals. The structure of methyl 4-(2-phenoxyethyl)aminobutanoate consists of a butanoate backbone with a phenoxyethyl group attached to the nitrogen atom, making it a versatile molecule for various chemical modifications.

The synthesis of methyl 4-(2-phenoxyethyl)aminobutanoate involves a series of well-established organic reactions, including nucleophilic substitution and esterification. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, which is crucial for its application in pharmaceuticals. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the production process.

One of the most promising applications of methyl 4-(2-phenoxyethyl)aminobutanoate lies in its potential as a precursor for bioactive compounds. The phenoxy group is known for its ability to enhance pharmacokinetic properties such as absorption and bioavailability. In a groundbreaking study published in 2023, scientists demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity, making them strong candidates for developing new drugs targeting inflammatory diseases.

In addition to its pharmacological applications, methyl 4-(2-phenoxyethyl)aminobutanoate has shown potential in agricultural chemistry. Its ability to interact with specific enzymes suggests it could be used as a herbicide or fungicide. Field trials conducted in controlled environments have indicated that this compound can effectively inhibit the growth of certain plant pathogens without causing significant harm to non-target organisms.

The physical properties of methyl 4-(2-phenoxyethyl)aminobutanoate are critical for its practical applications. It has a melting point of approximately 85°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for formulation into various delivery systems, including tablets, capsules, and topical preparations.

Recent advancements in analytical techniques have allowed for a deeper understanding of the stereochemistry and conformational dynamics of methyl 4-(2-phenoxyethyl)aminobutanoate. Nuclear magnetic resonance (NMR) spectroscopy and X-ray crystallography have provided insights into the spatial arrangement of atoms, which is essential for predicting its biological activity. These studies have revealed that the molecule adopts a specific conformation that facilitates interactions with target proteins.

The environmental impact of methyl 4-(2-phenoxyethyl)aminobutanoate has also been a subject of recent research. Biodegradation studies indicate that the compound can be broken down by microorganisms under aerobic conditions, reducing its persistence in the environment. However, further investigations are needed to assess its long-term effects on soil health and aquatic ecosystems.

In conclusion, methyl 4-(2-phenoxyethyl)aminobutanoate (CAS No. 1275043-61-2) is a multifaceted compound with diverse applications across various industries. Its unique chemical structure, coupled with advancements in synthetic methods and biological studies, positions it as a valuable tool in drug discovery and agricultural innovation. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents and sustainable agricultural practices.